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Compound of Interest

Compound Name: Hexyl propionate

Cat. No.: B1199626

An In-depth Technical Guide to the Synonyms and Properties of Hexyl Propionate

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical nomenclature and properties is paramount. This guide provides a
detailed overview of Hexyl propionate, a common fragrance and flavoring agent, focusing on
its various synonyms found in chemical literature, its physicochemical properties, and a
representative synthetic protocol.

Nomenclature and Synonyms of Hexyl Propionate

Hexyl propionate is known by a variety of names in scientific literature and commercial
contexts. Its systematic IUPAC name is hexyl propanoate.[1] The compound is an ester formed
from hexan-1-ol and propanoic acid.[1][2] A comprehensive list of its synonyms is provided
below, which is crucial for exhaustive literature searches and clear scientific communication.
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Synonym Type Name Reference
IUPAC Name hexyl propanoate [1]
Common Names Hexyl propionate [1]
n-Hexyl propionate [1][3]

1-Hexyl propionate [11[3]

1-Hexyl propanoate [1][2]

n-Hexyl n-propionate [11[3]

Propionic acid, hexyl ester [11121[3]

Propanoic acid, hexyl ester [1112][3]

Hexylpropionat [2][4]

Amylbutyrat [21[4]

n-Amylbutyrat [2]

Registry Numbers & Codes Identifier Reference
CAS Number 2445-76-3 [1][2]
FEMA Number 2576 [1][2]
EINECS Number 219-495-1 [1][5]
Beilstein Reference 4-02-00-00709 [1][2]
PubChem CID 88454 [1]

ChEBI ID 87549 [1]

FDA UNII 8R2W3UA8JIV [1][5]

Physicochemical Properties

The physical and chemical properties of Hexyl propionate are well-documented and essential

for its application in various fields. A summary of these quantitative data is presented in the

table below.
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Property Value Conditions Reference

Molecular Formula CoH1802 [1112]

Molecular Weight 158.24 g/mol [1]

Appearance Colorless clear liquid [6]

Melting Point -57.5°C [7]

Boiling Point 190 °C [7]

73-74°C @ 10.00 mm Hg [6118119]

Density 0.8709 g/mL @ 20 °C [7]

0.871 g/mL @ 25 °C [8][9]

0.86600 to 0.86900

giml @ 25.00 °C [6]

Refractive Index 1.41100 to 1.41400 @ 20.00 °C [6]

1.413 @ 20 °C [8]

Vapor Pressure 0.6 mmHg @ 25 °C [7]

Flash Point 65 °C (149 °F) closed cup [8]
Insoluble in water;

Solubility Soluble in organic - [21[7]
solvents

LogP 3.36 - [5]

Experimental Protocols: Synthesis of Hexyl
Propionate

Hexyl propionate is typically synthesized via the esterification of n-hexanol with propionic acid.
[4][10][11] While specific industrial protocols may vary, a general laboratory-scale synthesis can
be described as follows. This protocol is based on the common Fischer esterification method.

Objective: To synthesize Hexyl propionate from n-hexanol and propionic acid.
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Materials:

n-Hexanol

Propionic acid

A strong acid catalyst (e.g., concentrated Sulfuric acid or p-Toluenesulfonic acid)
An organic solvent for extraction (e.g., Diethyl ether or Dichloromethane)
Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Dean-Stark apparatus or a similar setup for water removal

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of n-hexanol and
propionic acid.

Catalyst Addition: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated
sulfuric acid).

Reflux: Attach a Dean-Stark apparatus and a reflux condenser to the flask. Heat the mixture
to reflux. The water produced during the esterification will be collected in the Dean-Stark
trap, driving the reaction to completion.
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» Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water
collected. The reaction is complete when no more water is formed.

o Workup:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted propionic acid), and finally with brine.

o Dry the organic layer over an anhydrous drying agent like magnesium sulfate.
 Purification:
o Filter to remove the drying agent.

o Purify the crude Hexyl propionate by fractional distillation under reduced pressure to
obtain the pure product.

Characterization: The final product can be characterized using techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy to confirm its identity and purity.

Visualization of Hexyl Propionate Nomenclature

The following diagram illustrates the relationship between the primary chemical, Hexyl
propionate, and its various synonyms and identifiers.
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Logical Relationship of Hexyl Propionate Synonyms

is IUPAC name of is synonym of is synonym of /is synonym of \is synonym of is identified by is identified by is identified by

hexyl propanoate
(IUPAC Name)

Propanoic acid, hexyl ester Propionic acid, hexyl ester n-Hexyl propionate 1-Hexyl propionate

Click to download full resolution via product page

Caption: Relationship between Hexyl propionate and its synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synonyms for Hexyl propionate in chemical literature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199626#synonyms-for-hexyl-propionate-in-
chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1199626#synonyms-for-hexyl-propionate-in-chemical-literature
https://www.benchchem.com/product/b1199626#synonyms-for-hexyl-propionate-in-chemical-literature
https://www.benchchem.com/product/b1199626#synonyms-for-hexyl-propionate-in-chemical-literature
https://www.benchchem.com/product/b1199626#synonyms-for-hexyl-propionate-in-chemical-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

